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A Note on the Topic: CAS 2705948-90-7
Initial research and database inquiries for the compound designated by CAS number 2705948-

90-7 did not yield any publicly available information regarding its structure, properties, or

synthesis. This suggests that the CAS number may be incorrect, proprietary, or assigned to a

substance not yet described in scientific literature.

In the course of this investigation, searches for the requested CAS number consistently

redirected to a well-characterized and commercially significant compound: Acetyl tributyl citrate

(ATBC), with the CAS number 77-90-7.

Therefore, to fulfill the core requirements of providing an in-depth technical guide for

researchers and scientists, this document will focus on Acetyl tributyl citrate (CAS 77-90-7).

The following sections are structured to serve as a comprehensive guide to this compound,

demonstrating the requested level of technical detail, scientific integrity, and data visualization.

An In-depth Technical Guide to Acetyl tributyl
citrate (CAS 77-90-7): Structure, Properties, and
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Analysis
Introduction and Synthesis
Acetyl tributyl citrate (ATBC) is a colorless, odorless, oily liquid that has emerged as a leading

environmentally benign plasticizer.[1] Functionally, it is an organic ester derived from citric acid.

[2] Its primary role is to enhance the flexibility, durability, and workability of polymers.[3] Due to

its favorable safety profile, low toxicity, and biodegradability, ATBC is widely used as a

replacement for traditional phthalate-based plasticizers in a variety of sensitive applications,

including food packaging, medical devices, children's toys, and pharmaceutical coatings.[1][4]

The synthesis of ATBC is a two-step process performed in a single reaction vessel, a strategy

that improves equipment utilization and reduces waste.[5] The methodology is grounded in

fundamental organic reactions: Fischer esterification followed by acetylation.

Esterification: Citric acid is reacted with an excess of n-butanol in the presence of an acid

catalyst, such as p-toluenesulfonic acid. This reaction forms tributyl citrate by converting the

three carboxylic acid groups of citric acid into butyl esters.[5][6]

Acetylation: Following the removal of excess alcohol, acetic anhydride is introduced to

acetylate the tertiary hydroxyl group on the citrate backbone, yielding the final product, Acetyl

tributyl citrate.[5][6]

The choice of an acid catalyst like p-toluenesulfonic acid is critical for achieving high

conversion rates at manageable temperatures (110-130 °C).[5] The entire process, from raw

materials to the final purified product, can be visualized as a streamlined workflow.
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Synthesis Workflow
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Synthesis workflow for Acetyl tributyl citrate (ATBC).
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Experimental Protocol: Synthesis of High-Purity ATBC
This protocol is a synthesized representation based on established industrial methods.[5][7][8]

[9]

Esterification:

Charge a reaction kettle with citric acid, n-butanol (mass ratio of 1:1 to 1:5 relative to citric

acid), and p-toluenesulfonic acid (0.5% to 1.0% of citric acid mass).[5]

Introduce a nitrogen atmosphere to prevent oxidation.

Heat the mixture to 120-130 °C and maintain with stirring to synthesize tributyl citrate.

Water generated during the reaction is removed via a Dean-Stark apparatus.

Once the esterification is complete (as determined by acid value titration), apply a vacuum

to the vessel to distill off excess n-butanol.[5]

Acetylation & Purification:

Cool the reaction mixture to 90-110 °C and break the vacuum.

Add acetic anhydride and a fresh portion of p-toluenesulfonic acid catalyst.[5]

Re-introduce nitrogen and heat the mixture to 110-130 °C for approximately 2 hours to

perform the acetylation.

Apply a vacuum to remove the acetic acid byproduct.

Cool the crude product to 70-80 °C and perform a series of alkaline washes (e.g., with a 5-

10% sodium hydroxide solution) to neutralize residual acids.[5]

Heat the washed product under vacuum for dehydration.

Cool the product, add activated carbon, and stir for 2 hours for decolorization.

Filter the mixture to remove the activated carbon, yielding the final high-purity ATBC

product.[5]
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Structure Elucidation
The definitive identification and characterization of ATBC rely on a combination of

spectroscopic techniques. Each method provides unique insights into the molecule's

framework, ensuring an unambiguous structural assignment. The analytical workflow is a self-

validating system where data from each technique must be consistent with the proposed

structure.

Structure Elucidation Workflow

Purified ATBC Sample

NMR Spectroscopy
(¹H NMR)

Mass Spectrometry
(LC-MS/MS) FTIR Spectroscopy

Proton Environment
(Alkyl chains, Acetyl group)
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Functional Groups
(C=O esters, C-O)

Structure Confirmed:
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1,2,3-tricarboxylate
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Analytical workflow for the structural confirmation of ATBC.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Proton NMR (¹H NMR) is instrumental for mapping the proton environment of the molecule.

The spectrum of ATBC is expected to show characteristic signals corresponding to the different
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alkyl chains and the acetyl group.[10][11][12]

Butyl Ester Protons: A series of multiplets between ~0.9 ppm and ~4.1 ppm corresponding to

the methyl (CH₃), methylene (CH₂), and oxymethylene (OCH₂) groups of the three butyl

chains.

Methylene Protons of Citrate Backbone: Distinct signals for the two diastereotopic protons on

the carbons adjacent to the ester groups, typically appearing as doublets around 2.8-3.0

ppm.

Acetyl Protons: A sharp singlet at approximately 2.1 ppm, integrating to three protons, which

is characteristic of the methyl group of the acetyl moiety.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation data, which act as a

molecular fingerprint. Using a soft ionization technique like electrospray ionization (ESI) in

positive mode, the parent ion is readily observed.

Parent Ion: The expected protonated molecule [M+H]⁺ would have an m/z of 403.2.[13][14]

Fragmentation: In tandem MS (MS/MS), characteristic fragment ions are observed. A

prominent transition for ATBC is m/z 403.2 → m/z 185.2, which corresponds to a specific

loss from the parent structure and is used for quantification in complex matrices. Another

reported fragment ion is at m/z 129.0.[13]

Infrared (IR) Spectroscopy
Fourier-Transform Infrared (FTIR) spectroscopy is used to identify the key functional groups

present in the molecule. The spectrum of ATBC is dominated by strong absorptions related to

its ester functionalities.[15][16]

C=O Stretching: A strong, sharp absorption band around 1740-1755 cm⁻¹, characteristic of

the carbonyl groups in the four ester linkages (three butyl esters and one acetyl ester).

C-O Stretching: A series of strong bands in the region of 1290-1180 cm⁻¹ corresponding to

the C-O single bond stretching of the ester groups.
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C-H Stretching: Bands in the 2800-3000 cm⁻¹ region corresponding to the sp³ C-H bonds of

the alkyl chains.

Physicochemical Properties and Applications
The utility of ATBC is directly linked to its specific physical and chemical properties. Its high

boiling point and low vapor pressure make it a stable and non-volatile additive in polymer

processing.[17] Its negligible water solubility is crucial for applications involving contact with

aqueous environments.[2]

Table 1: Key Physicochemical Properties of Acetyl tributyl citrate

Property Value Source(s)

CAS Number 77-90-7 [17][18]

Molecular Formula C₂₀H₃₄O₈ [18]

Molecular Weight 402.5 g/mol [18]

Appearance Colorless, clear, oily liquid [18][19]

Melting Point -59 °C [17][18]

Boiling Point 327 °C [17][18]

Density 1.05 g/mL at 25 °C [17]

Flash Point >204 °C [18][19]

Refractive Index n²⁰/D 1.443 [17]

Water Solubility
<0.1 g/100 mL (practically

insoluble)
[2][19]

Key Applications
PVC and Polymer Plasticizer: ATBC is a primary non-toxic plasticizer for polyvinyl chloride

(PVC), cellulose resins, and synthetic rubber. It is used in the manufacturing of non-toxic

PVC pellets, food packaging films, and children's toys.[1][19]
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Medical Products: Its safety profile makes it suitable for medical applications such as flexible

tubing and blood bags.[1]

Pharmaceutical Excipient: ATBC is used as a plasticizer for polymer coatings on tablets and

capsules, enabling functionalities like taste masking, sustained-release, and enteric

protection.[20][21]

Cosmetics and Personal Care: It serves as a film-forming agent and plasticizer in products

like nail polish and hair spray, replacing phthalates.[6][19]

Analytical Methodology for Quantification
For drug development and quality control, a robust analytical method is required to quantify

ATBC, particularly for migration testing from food contact materials or dissolution studies of

pharmaceutical formulations. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

is the gold standard for this purpose due to its high sensitivity and selectivity.[13]

Protocol: Quantification of ATBC in Plastic by LC-MS/MS
This protocol is adapted from established methods for migration testing.

Sample Preparation (Extraction):

Submerge a known surface area of the plastic sample in a food simulant (e.g., 95%

ethanol to simulate fatty foods) or an extraction solvent like hexane.

Incubate at a specified temperature and duration (e.g., 40 °C for 24 hours) to allow for

migration/extraction.

Spike the resulting extract with an appropriate internal standard (e.g., Tributyl Citrate or a

deuterated analog of ATBC) to correct for matrix effects and instrument variability.

Perform a liquid-liquid extraction if necessary to clean up the sample and concentrate the

analyte.

Chromatographic Separation:

LC System: Agilent 1260 Infinity HPLC system or equivalent.[13]
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Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometric Detection:

MS System: Agilent 6460 Triple Quadrupole Mass Spectrometer or equivalent.[13]

Ionization Mode: Electrospray Ionization (ESI), Positive.

Detection Mode: Selected Reaction Monitoring (SRM).

SRM Transition for ATBC: Monitor the transition from the precursor ion (m/z 403.2) to a

specific product ion (e.g., m/z 185.2 or 129.0).[13]

SRM Transition for Internal Standard: Monitor the appropriate transition for the chosen

internal standard.

Quantification:

Generate a calibration curve using standards of known ATBC concentrations prepared in

the same matrix as the samples.

Calculate the concentration of ATBC in the samples by comparing the peak area ratio of

the analyte to the internal standard against the calibration curve.

References
Acetyl Tributyl Citrate. (n.d.). Polymer Properties Database. [Link]

What is Acetyl tributyl citrate / ATBC? (2021, November 3). Longchang Chemical. [Link]

Kim, H., et al. (n.d.). Liquid chromatography-tandem mass spectrometric analysis of acetyl

tributyl citrate for migration testing of food contact materials. Food Science and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.pharmaexcipients.com/wp-content/uploads/2019/03/Properties-of-Acetyl-Tributyl-Citrate.pdf
https://www.pharmaexcipients.com/wp-content/uploads/2019/03/Properties-of-Acetyl-Tributyl-Citrate.pdf
https://polymerdatabase.com/plasticizers/Acetyl%20Tributyl%20Citrate.html
https://www.lonza-chem.com/what-is-acetyl-tributyl-citrate-atbc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8241274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotechnology. [Link]

Acetyl Tributyl Citrate Manufacturer in France. (n.d.). Mamta Polycoats. [Link]

Acetyl tributyl citrate CAS#: 77-90-7. (n.d.). ChemWhat. [Link]

Lee, S., et al. (2018). Pharmacokinetic Properties of Acetyl Tributyl Citrate, a Pharmaceutical

Excipient. Pharmaceutics, 10(4), 203. [Link]

Acetyl Tributyl Citrate. (n.d.). PubChem. [Link]

Safety Data Sheet: Acetyl tributylcitrate. (n.d.). Chemos GmbH & Co.KG. [Link]

CN101353305B - The synthetic method of high-purity acetyl tributyl citrate. (n.d.).

Integrated process of synthesizing acetyl tributyl citrate by using activated carbon

immobilized p-toluenesulfonic acid catalyst. (2015, July 1). Patsnap Eureka. [Link]

Suspect screening candidate exposure biomarkers of acetyl tributyl citrate and acetyl triethyl

citrate after human oral administration. (2024, November 15). ScienceDirect. [Link]

CN102285882B - Method for synthesizing acetyl tributyl citrate (ATBC) by adopting
composite ionic liquid catalyst. (n.d.).

Acetyl tributyl citrate, 77-90-7. (n.d.). The Good Scents Company. [Link]

Lee, S., et al. (2018). Pharmacokinetic Properties of Acetyl Tributyl Citrate, a Pharmaceutical

Excipient. PMC. [Link]

CN102304045B - Integrated process for synthesizing acetyl tributyl citrate by using activated
carbon immobilized sulfuric acid catalyst. (n.d.).

Product ion mass spectrum of (a) Acetyl tributyl citrate (ATBC) and (b)... (n.d.).

ResearchGate. [Link]

Tributyl acetylcitrate. (n.d.). NIST WebBook. [Link]

Determination of tributyl citrate and acetyl tributyl citrate in water-based cigarette adhesives

with gas chromatography/mass spectrometry. (n.d.). ResearchGate. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://link.springer.com/article/10.1007/s10068-013-0255-6
https://www.mamtapolycoats.com/acetyl-tributyl-citrate-atbc-manufacturer-in-france/
https://www.chemwhat.com/products/acetyl-tributyl-citrate-cas-77-90-7.html
https://www.mdpi.com/1999-4923/10/4/203
https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-Tributyl-Citrate
https://www.chemos.de/import/msds/A0039856_msds_en_00.pdf
https://eureka.patsnap.com/patent/CN103012296B
https://www.sciencedirect.com/science/article/pii/S004565352402127X
http://www.thegoodscentscompany.com/data/rw1035071.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6320879/
https://www.researchgate.net/figure/Product-ion-mass-spectrum-of-a-Acetyl-tributyl-citrate-ATBC-and-b-Internal_fig1_328224740
https://webbook.nist.gov/cgi/cbook.cgi?ID=C77907&Mask=0
https://www.researchgate.net/publication/281656536_Determination_of_tributyl_citrate_and_acetyl_tributyl_citrate_in_water-based_cigarette_adhesives_with_gas_chromatographymass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8241274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tributyl acetylcitrate. (n.d.). NIST WebBook, IR Spectrum. [Link]

Nara, K., et al. (2008). Leaching of the plasticizer, acetyl tributyl citrate: (ATBC) from plastic

kitchen wrap. Journal of Health Science, 54(4), 483-486. [Link]

¹H NMR spectra of tributyl citrate and alkyl ether tributyl citrate. (n.d.). ResearchGate. [Link]

USP-NF: Acetyltributyl Citrate and Tributyl Citrate App Note. (n.d.). Nanalysis. [Link]

Identification of candidate exposure biomarkers for acetyl tributyl citrate and acetyl triethyl

citrate using suspect screening in human liver microsomes. (2024, October 15). Seoul

National University. [Link]

Chemical structure of: (A) triethyl citrate (TEC) and (B) acetyl tributyl citrate (ATBC). (n.d.).

ResearchGate. [Link]

The Fourier transform infrared spectra of tributyl citrate (TBC), AEG... (n.d.). ResearchGate.

[Link]

In situ FTIR spectra recorded after every hour up to 60 h with the... (n.d.). ResearchGate.

[Link]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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